Metoclopramide hydrochloride

• IUPAC Name: 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide;hydrochloride
• InChI: InChI=1S/C14H22ClN3O2.ClH/c1-4-18(5-2)7-6-17-14(19)10-8-11(15)12(16)9-13(10)20-3;/h8-9H,4-7,16H2,1-3H3,(H,17,19);1H
• InChI Key: RVFUNJWWXKCWNS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC)N)Cl.Cl
• Molecular Formula: C14H23Cl2N3O2
• Related CAS: 364-62-5 (Parent)
• DSSTOX Substance ID: DTXSID10964306
• Molecular Weight: 336.3 g/mol
• Solubility: >50.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 2576-84-3, 7232-21-5, 54143-57-6

Description

Metoclopramide hydrochloride is an antiemetic agent and dopamine D2 antagonist used in the treatment of gastroesophageal reflux disease, prevention of nausea and vomiting, and to stimulate gastric emptying. It is used to treat the symptoms of slow stomach emptying (gastroparesis) in patients with diabetes. It works by increasing the movements or contractions of the stomach and intestines. It relieves symptoms such as nausea, vomiting, heartburn, a feeling of fullness after meals, and loss of appetite.

Molecular Structure Analysis

Metoclopramide hydrochloride exists in the monohydrate and anhydrate forms. The detailed molecular structure can be found in various chemical databases.

Scientific Research Applications

Antiemetic Properties

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Treatment of Gastrointestinal Disorders

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Green Analytical Methods

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UV-Vis Spectrophotometry

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Environmental Wastewater Analysis

A simple, accurate, precise, rapid, economical and sensitive ultra violet spectrophotometric method has been developed for the estimation of metoclopramide. .

Pharmaceutical Formulations

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Mechanism of Action

Target of Action

Metoclopramide hydrochloride primarily targets dopamine D2 receptors and serotonin 5-HT3 receptors in the chemoreceptor trigger zone (CTZ) located in the area postrema of the brain . It also has an agonistic effect on serotonin 5-HT4 receptors .

Mode of Action

Metoclopramide hydrochloride acts as an antagonist at dopamine D2 and serotonin 5-HT3 receptors, inhibiting their activity . This action prevents nausea and vomiting triggered by most stimuli . At higher doses, its antagonistic activity at 5-HT3 receptors may also contribute to its antiemetic effect .

Biochemical Pathways

The drug’s primary mechanism involves the inhibition of dopamine and serotonin receptors in the brain, which leads to its antiemetic effects . It also enhances the response to acetylcholine of tissue in the upper GI tract, causing enhanced motility and accelerated gastric emptying without stimulating gastric, biliary, or pancreatic secretions .

Pharmacokinetics

Metoclopramide hydrochloride is rapidly and well absorbed from the gastrointestinal tract, undergoing variable first-pass metabolism . The elimination half-life of metoclopramide is dose-dependent, with a mean of 4.5 hours . It is primarily excreted in the urine, with about 85% of the administered dose being eliminated this way .

Result of Action

The primary result of metoclopramide hydrochloride’s action is the stimulation of motility in the upper gastrointestinal tract . This leads to an increase in the rate of gastric emptying and a decrease in the incidence of gastroesophageal reflux . It also has potent anti-nausea and anti-emetic effects, making it useful in the treatment of conditions such as diabetic gastroparesis and gastroesophageal reflux disease (GERD), and in the prevention of nausea or vomiting associated with chemotherapy or certain surgical or diagnostic procedures .

Action Environment

The action of metoclopramide hydrochloride can be influenced by various environmental factors. For instance, the presence of food in the stomach can affect the rate of gastric emptying stimulated by the drug . Additionally, the drug’s effectiveness can be impacted by the individual’s metabolic rate, which can be influenced by factors such as age, overall health status, and the presence of other medical conditions .

Safety and Hazards

Metoclopramide hydrochloride is considered hazardous by the 2012 OSHA Hazard Communication Standard. It should not be used in larger amounts than recommended, or for longer than 12 weeks. High doses or long-term use can cause a serious movement disorder that may not be reversible. It’s important to avoid contact with skin, eyes, and clothing, and to avoid breathing in dust.

Q & A

A: Metoclopramide hydrochloride is a dopamine receptor antagonist that also exhibits some prokinetic effects attributed to its 5-HT4 receptor agonism. [] While its precise mechanism in treating conditions like gastroparesis is not fully elucidated, it is believed to enhance gastric emptying by increasing antral contractions and relaxing the pyloric sphincter. []

A: Yes, Metoclopramide hydrochloride also interacts with 5-HT4 receptors, which contributes to its prokinetic effects. [] It's important to note that its affinity for these receptors is weaker compared to its dopamine receptor antagonism. []

A: The molecular formula of Metoclopramide hydrochloride is C14H22ClN3O2·HCl, and its molecular weight is 354.29 g/mol. []

A: Yes, several spectroscopic techniques have been employed to characterize Metoclopramide hydrochloride. These include Fourier Transform Infrared (FTIR) spectroscopy [, ] and Nuclear Magnetic Resonance (NMR) spectroscopy. [] FTIR is particularly useful in identifying functional groups and assessing drug-excipient compatibility. [, ]

A: Milling of anhydrous Metoclopramide hydrochloride can increase its reactivity towards the Maillard reaction, particularly when combined with lactose. This is attributed to increased surface area, formation of amorphous content, and the creation of defects during the milling process. []

A: Increasing the compression pressure during tablet manufacturing can lead to a higher rate of Maillard reaction between Metoclopramide hydrochloride and lactose. This is attributed to increased contact between the reactants and higher water retention within the tablets. []

A: Yes, solid dispersion techniques utilizing carriers like HPβCD, PVP K30, and PLX-188 have been shown to significantly improve the aqueous solubility of Metoclopramide hydrochloride. []

A: Metoclopramide hydrochloride is rapidly absorbed after oral administration, reaching peak plasma concentrations within 1-2 hours. []

A: Yes, food can delay the absorption of Metoclopramide hydrochloride, although the overall extent of absorption remains largely unaffected. []

A: The absolute bioavailability of orally administered Metoclopramide hydrochloride tablets is around 80.9%. [] Nasal administration of a mucoadhesive spray containing 5% Metoclopramide hydrochloride showed an absolute bioavailability of 59%. [] Although lower than oral, this still represents a viable alternative route, especially in situations where oral administration is difficult. []

A: A study involving 20 horses diagnosed with chronic gastric dilatation showed that long-term treatment with Metoclopramide hydrochloride, coupled with adapted feeding management, led to complete clinical improvement in 15 horses and partial improvement in four horses. [] The study suggests Metoclopramide hydrochloride as a potential long-term treatment option for this condition in horses. []

ANone: Several analytical methods have been developed and validated for the quantification of Metoclopramide hydrochloride. These include:

• High-Performance Liquid Chromatography (HPLC): [, , , ] Offers high sensitivity and selectivity for determining drug content in pharmaceutical formulations.
• UV Spectrophotometry: [, , , , , ] This technique relies on the drug's ability to absorb UV light, enabling quantification in pure form and formulations.
• Turbidimetry: [] Measures the turbidity produced by precipitating Metoclopramide hydrochloride with a specific reagent, allowing for indirect quantification.

A: Metoclopramide hydrochloride is considered a highly water-soluble drug. [] Studies comparing its release from pellets coated with HPMC (water-soluble polymer) or Surelease (water-insoluble polymer) showed faster release from HPMC-coated pellets, highlighting the impact of solubility on drug release. []

A: Yes, the type of polymer significantly influences the release profile of Metoclopramide hydrochloride. Studies comparing HPMC and Surelease coatings demonstrated slower and more controlled release from Surelease-coated pellets, indicating its suitability for sustained drug delivery. [, ]